3H-benzo[f]chromene-2-carbaldehyde 3H-benzo[f]chromene-2-carbaldehyde
Brand Name: Vulcanchem
CAS No.: 61699-01-2
VCID: VC2034439
InChI: InChI=1S/C14H10O2/c15-8-10-7-13-12-4-2-1-3-11(12)5-6-14(13)16-9-10/h1-8H,9H2
SMILES: C1C(=CC2=C(O1)C=CC3=CC=CC=C32)C=O
Molecular Formula: C14H10O2
Molecular Weight: 210.23 g/mol

3H-benzo[f]chromene-2-carbaldehyde

CAS No.: 61699-01-2

Cat. No.: VC2034439

Molecular Formula: C14H10O2

Molecular Weight: 210.23 g/mol

* For research use only. Not for human or veterinary use.

3H-benzo[f]chromene-2-carbaldehyde - 61699-01-2

Specification

CAS No. 61699-01-2
Molecular Formula C14H10O2
Molecular Weight 210.23 g/mol
IUPAC Name 3H-benzo[f]chromene-2-carbaldehyde
Standard InChI InChI=1S/C14H10O2/c15-8-10-7-13-12-4-2-1-3-11(12)5-6-14(13)16-9-10/h1-8H,9H2
Standard InChI Key BIHHFQLXQICCJQ-UHFFFAOYSA-N
SMILES C1C(=CC2=C(O1)C=CC3=CC=CC=C32)C=O
Canonical SMILES C1C(=CC2=C(O1)C=CC3=CC=CC=C32)C=O

Introduction

3H-benzo[f]chromene-2-carbaldehyde, also known as 3H-naphtho[2,1-b]pyran-2-carboxaldehyde, is a chemical compound with the molecular formula C14H10O2 and CAS number 61699-01-2 . This compound belongs to the class of chromenes, which are known for their diverse biological activities and applications in organic synthesis.

Biological and Chemical Applications

While specific applications of 3H-benzo[f]chromene-2-carbaldehyde are not extensively documented, chromene derivatives are known for their potential in biological imaging, antiproliferative activities, and as fluorescence probes . The structural similarity to other chromene derivatives suggests potential biological activities, but further research is needed to explore these possibilities.

Safety and Handling

Handling 3H-benzo[f]chromene-2-carbaldehyde requires caution due to its hazardous properties. It is classified as harmful if swallowed (H302), causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Proper protective equipment and safety protocols should be followed during handling.

Research Findings and Future Directions

Research on 3H-benzo[f]chromene-2-carbaldehyde is limited compared to other chromene derivatives. Future studies could focus on its synthesis optimization, biological activity screening, and potential applications in fields like pharmaceuticals or materials science. The compound's structural features suggest it could be a valuable precursor for further chemical modifications.

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